Cas no 1385031-87-7 (1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol)

• Product Name: 1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
• CAS No: 1385031-87-7
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• MDL: MFCD25121165
• CID: 1068738
• PubChem ID: 75176208
• Update Time: 2025-07-17

1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
• CS-0334267
• A908169
• 1-(1-(4-Methoxybenzyl)-1H-1,2,3-triazol-4-yl)ethanol
• AKOS016340159
• EH-0719
• 1385031-87-7
• 1-[1-[(4-methoxyphenyl)methyl]triazol-4-yl]ethanol
• MFCD25121165
• 1-(1-(4-Methoxybenzyl)-1H-1,2,3-triazol-4-yl)ethan-1-ol
• 1-{1-[(4-METHOXYPHENYL)METHYL]-1,2,3-TRIAZOL-4-YL}ETHANOL
• CHEMBL3450795

• MDL： MFCD25121165
• Inchi： 1S/C12H15N3O2/c1-9(16)12-8-15(14-13-12)7-10-3-5-11(17-2)6-4-10/h3-6,8-9,16H,7H2,1-2H3
• InChI Key： GZACXKXTCLWLRP-UHFFFAOYSA-N
• SMILES： OC(C)C1=CN(CC2C=CC(=CC=2)OC)N=N1

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol

1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol (CAS No. 1385031-87-7): An Overview

1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol (CAS No. 1385031-87-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, commonly referred to as MOMT-Triazolyl Ethanol, is characterized by its unique triazole ring structure and the presence of a methoxyphenyl group, which confer it with a range of biological activities and potential therapeutic applications.

The triazole ring is a well-known pharmacophore in medicinal chemistry, known for its ability to enhance the potency and selectivity of various drugs. In the case of 1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol, the triazole moiety plays a crucial role in its biological activity. The methoxyphenyl group further contributes to the compound's stability and solubility, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol in various therapeutic areas. One notable application is its use as an antifungal agent. The triazole ring is a common structural feature in many antifungal drugs, such as fluconazole and itraconazole. Research has shown that 1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol exhibits potent antifungal activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. This makes it a promising candidate for the development of new antifungal therapies.

Beyond its antifungal properties, 1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol has also shown potential in the treatment of neurodegenerative diseases. Studies have demonstrated that this compound can modulate the activity of certain enzymes involved in neurodegeneration, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). By inhibiting these enzymes, 1-{1-[(4-Methoxyphenyl)methyl]-1H-1,2,3-triazol}-4-yloxy)propanenitrile can potentially slow down the progression of diseases like Alzheimer's and Parkinson's.

In addition to its therapeutic applications, 1-{1-[(4-Methoxyphenyl)methyl]-1H-triazol}-4-yloxy)propanenitrile has been studied for its potential use in chemical synthesis. The triazole ring is known for its high reactivity and stability, making it an excellent building block for the synthesis of more complex molecules. Researchers have utilized this compound as a key intermediate in the synthesis of various pharmaceuticals and materials.

The synthesis of 1-{1-[(4-Methoxyphenyl)methyl]-1H-triazol}-4-yloxy)propanenitrile typically involves a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This "click" reaction is highly efficient and selective, allowing for the rapid formation of the triazole ring with minimal side products. The methoxyphenyl group can be introduced through subsequent functionalization steps, providing flexibility in the design of derivatives with tailored properties.

From a safety perspective, 1-{1-[(4-Methoxyphenyl)methyl]-1H-triazol}-4-yloxy)propanenitrile is generally considered to be safe for laboratory use when proper handling protocols are followed. However, as with any chemical compound, appropriate personal protective equipment (PPE) should be worn to minimize exposure risks. Additionally, environmental considerations should be taken into account during its synthesis and disposal to ensure compliance with regulatory standards.

In conclusion, 1-{1-[(4-Methoxyphenyl)methyl]-1H-triazol}-4-yloxy)propanenitrile (CAS No. 1385031-87-7) is a versatile compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance in this field, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern drug discovery efforts.